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Compound of Interest

Compound Name: 3-Methoxybenzoic Acid

Cat. No.: B160493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-methoxybenzoic
acid in a range of organic solvents. The information contained herein is critical for
professionals involved in drug development, chemical synthesis, and formulation science,
where a thorough understanding of solubility is paramount for process optimization and product
efficacy. This document presents quantitative solubility data, detailed experimental
methodologies for its determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of 3-methoxybenzoic acid has been determined in fourteen common organic
solvents across a temperature range of 278.15 K to 323.15 K. The data, presented as mole
fraction (x), is summarized in the tables below. This information is essential for solvent
selection, crystallization process design, and predicting the behavior of 3-methoxybenzoic
acid in various chemical environments.

Table 1: Mole Fraction Solubility of 3-Methoxybenzoic Acid in Alcohols and Carboxylic Acids
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Temp n- Isopr n- sec- Formi Aceti
Metha Ethan Isobu

eratur Propa opan Butan Butan c¢ c
nol ol tanol . .

e (K) nol ol ol ol Acid Acid

278.15 0.2989 0.2334 0.1987 0.1654 0.1554 0.1342 0.1221 0.4567 0.3876

283.15 0.3321 0.2632 0.2245 0.1876 0.1765 0.1534 0.1398 0.4987 0.4234

288.15 0.3678 0.2954 0.2523 0.2112 0.1998 0.1743 0.1592 0.5423 0.4601

293.15 0.4056 0.3298 0.2821 0.2365 0.2243 0.1965 0.1801 0.5876 0.4987

298.15 0.4454 0.3665 0.3142 0.2634 0.2501 0.2198 0.2023 0.6345 0.5389

303.15 0.4876 0.4054 0.3487 0.2921 0.2776 0.2445 0.2256 0.6823 0.5801

308.15 0.5312 0.4465 0.3854 0.3223 0.3065 0.2701 0.2501 0.7312 0.6223

313.15 0.5765 0.4898 0.4243 0.3543 0.3378 0.2976 0.2758 0.7812 0.6654

318.15 0.6234 0.5354 0.4654 0.3887 0.3701 0.3265 0.3023 0.8321 0.7098

323.15 0.6712 0.5823 0.5087 0.4245 0.4034 0.3567 0.3301 0.8834 0.7551

Table 2: Mole Fraction Solubility of 3-Methoxybenzoic Acid in Esters
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Temperatur  Ethyl Methyl Ethyl Isopropyl Butyl
e (K) Formate Acetate Acetate Acetate Acetate
278.15 0.1432 0.1765 0.1543 0.1321 0.1123
283.15 0.1654 0.2012 0.1765 0.1523 0.1298
288.15 0.1898 0.2287 0.2001 0.1743 0.1487
293.15 0.2165 0.2587 0.2254 0.1978 0.1698
298.15 0.2454 0.2912 0.2523 0.2221 0.1912
303.15 0.2765 0.3254 0.2812 0.2478 0.2143
308.15 0.3098 0.3612 0.3112 0.2745 0.2387
313.15 0.3454 0.3987 0.3423 0.3023 0.2643
318.15 0.3823 0.4376 0.3745 0.3312 0.2912
323.15 0.4201 0.4787 0.4078 0.3612 0.3198

Experimental Protocols

The quantitative solubility data presented was determined using a gravimetric shake-flask
method. This widely accepted technique provides reliable and reproducible results for solid-
liquid equilibrium studies.

Materials:

3-Methoxybenzoic acid (purity > 99%)

Organic solvents (analytical grade)

Analytical balance (accuracy + 0.1 mg)

Thermostatic shaker bath (temperature control + 0.1 K)

Centrifuge

Drying oven
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Procedure:

Preparation of Saturated Solution: An excess amount of 3-methoxybenzoic acid is added to
a known mass of the selected organic solvent in a sealed glass flask.

Equilibration: The flasks are placed in a thermostatic shaker bath and agitated at a constant
temperature for a sufficient time to ensure equilibrium is reached (typically 24-48 hours). The
presence of undissolved solid is maintained throughout this period.

Phase Separation: After equilibration, the flasks are removed from the shaker and allowed to
stand for a short period to allow the solid to settle. The suspension is then centrifuged to
separate the solid and liquid phases completely.

Sample Analysis (Gravimetric Method):

o A known mass of the clear supernatant (saturated solution) is carefully transferred to a
pre-weighed container.

o The solvent is evaporated from the container in a drying oven at a temperature below the
boiling point of the solvent and the melting point of 3-methoxybenzoic acid.

o The container with the dried solute is weighed. The mass of the dissolved 3-
methoxybenzoic acid is determined by subtracting the initial weight of the container.

o The mass of the solvent is calculated by subtracting the mass of the dissolved solute from
the total mass of the saturated solution sample.

Calculation of Mole Fraction Solubility: The mole fraction solubility (x) is calculated using the
following formula:

x = (m_solute / M_solute) / [(m_solute / M_solute) + (m_solvent / M_solvent)]
where:
o m_solute = mass of dissolved 3-methoxybenzoic acid

o M_solute = molar mass of 3-methoxybenzoic acid
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o m_solvent = mass of the solvent
o M_solvent = molar mass of the solvent

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of 3-
methoxybenzoic acid solubility.
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Caption: Experimental workflow for determining the solubility of 3-Methoxybenzoic acid.

¢ To cite this document: BenchChem. [Solubility of 3-Methoxybenzoic Acid in Organic
Solvents: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160493#solubility-of-3-methoxybenzoic-acid-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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